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molecular formula C6H8N4O3 B2735825 N,1-dimethyl-4-nitropyrazole-3-carboxamide CAS No. 405279-32-5

N,1-dimethyl-4-nitropyrazole-3-carboxamide

Cat. No. B2735825
CAS RN: 405279-32-5
M. Wt: 184.155
InChI Key: WNOFEMVQVBZAOZ-UHFFFAOYSA-N
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Patent
US08569298B2

Procedure details

To 1-methyl-4-nitropyrazole-3-carboxylic acid (2.0 g) in THF (30 ml) was charged carbonyl-1,1′-diimidazole (1.9 g) over 1 hour at room temperature. The reaction was stirred overnight before cooling to 0° C. A solution of methylamine in THF (12 ml of a 2M solution) was added and the reaction stirred for 1 hour. The THF layer was separated and concentrated in vacuo. The crude oil was purified by column chromatography on silica (25 g), eluting with 100% EtOAc (500 ml) to give N,1-dimethyl-4-nitropyrazole-3-carboxamide, 976 mg.
Name
1-methyl-4-nitropyrazole-3-carboxylic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
carbonyl-1,1′-diimidazole
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
THF
Quantity
30 mL
Type
solvent
Reaction Step One
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
N,1-dimethyl-4-nitropyrazole-3-carboxamide

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[C:5]([N+:7]([O-:9])=[O:8])[C:4]([C:10]([OH:12])=O)=[N:3]1.C1N=C[N:15](C(N2C=NC=C2)=O)[CH:14]=1.CN>C1COCC1>[CH3:14][NH:15][C:10]([C:4]1[C:5]([N+:7]([O-:9])=[O:8])=[CH:6][N:2]([CH3:1])[N:3]=1)=[O:12]

Inputs

Step One
Name
1-methyl-4-nitropyrazole-3-carboxylic acid
Quantity
2 g
Type
reactant
Smiles
CN1N=C(C(=C1)[N+](=O)[O-])C(=O)O
Name
carbonyl-1,1′-diimidazole
Quantity
1.9 g
Type
reactant
Smiles
C1=CN(C=N1)C(=O)N2C=CN=C2
Name
THF
Quantity
30 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction stirred for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The THF layer was separated
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude oil was purified by column chromatography on silica (25 g)
WASH
Type
WASH
Details
eluting with 100% EtOAc (500 ml)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
N,1-dimethyl-4-nitropyrazole-3-carboxamide
Type
product
Smiles
CNC(=O)C1=NN(C=C1[N+](=O)[O-])C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.